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Regaloside B is a phenylpropanoid compound isolated from lilies (Lilium longiflorum) and has been

identified as a primary systemic metabolite of TGL detected in rat plasma [1]. Its core bioactivity is potent

anti-inflammatory action, which underpins its effects on osteogenic differentiation and angiogenesis [1] [2]

[3].

The table below summarizes its key biological activities and the associated mechanisms based on in vitro

studies.

Biological Activity Experimental Model
Mechanism of
Action / Targets

Key Experimental
Findings

Anti-inflammatory [2]
[3]

RAW264.7 cells [2] Inhibits iNOS & COX-
2 expression;

reduces NF-κB
signaling (↓ p-

p65/p65 ratio) [2]

Inhibited iNOS expression
to 26.2%; decreased COX-

2 expression to 98.9%;
reduced p-p65/p65 ratio by

43.2% (at 50 μg/mL for 2-
24 h) [2]

Anti-inflammatory &
Immunomodulatory
[1]

Human Umbilical Cord
Mesenchymal Stem

Cells (hUCMSCs) [1]

Inhibits mRNA of
chemokines &

angiogenic factors
induced by TNF-

α/IFN-γ [1]

Significantly inhibited
mRNA of CCL5, CXCL9,

CXCL10, IL8, VCAM,
ICAM, and IDO (at 400

μg/mL for 1 h) [1]
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Biological Activity Experimental Model
Mechanism of
Action / Targets

Key Experimental
Findings

Enhances Osteogenic
Differentiation [1]

hUCMSCs in

inflammatory (TNF-
α/IFN-γ)

microenvironment [1]

Suppresses

inflammation-driven
expression of CCL5

and angiogenic
factors (PTGS1,

VEGF) [1]

Enhanced extracellular

calcium deposition
(measured by Alizarin Red

staining); inhibited cell
migration [1]

Cytotoxicity Profile
[2]

hUCMSCs [2] Non-cytotoxic across

a wide concentration
range [2]

Showed no adverse effects

on cell viability at
concentrations of 25-1600

μg/mL for 24 h [2]

Detailed Experimental Protocols

For researchers looking to replicate key findings, here are the methodologies for critical experiments cited

above.

Protocol 1: Anti-inflammatory Activity in Macrophage-like Cells
[2]

This protocol assesses the compound's effect on classic inflammatory mediators in RAW264.7 cells.

1. Cell Culture & Treatment: Culture RAW264.7 cells under standard conditions. Pre-treat cells with

Regaloside B (e.g., 50 μg/mL) for a period (e.g., 2 hours) before inducing inflammation with an
appropriate stimulant like LPS. Continue incubation for up to 24 hours.

2. Protein Extraction & Western Blot Analysis:
Lyse cells to extract total protein and determine concentration.

Separate proteins via SDS-PAGE and transfer to a membrane.
Probe the membrane with primary antibodies against iNOS, COX-2, phospho-p65, and total
p65.
Use densitometry to quantify band intensities and calculate the p-p65/p65 ratio to assess NF-

κB pathway inhibition.
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Protocol 2: Immunomodulatory Effects in hUCMSCs [1]

This method evaluates the suppression of chemokine and adhesion molecule expression in a stem cell model

of inflammation.

1. Cell Culture & Inflammatory Induction: Culture hUCMSCs. Induce an inflammatory

microenvironment by treating the cells with a combination of TNF-α and IFN-γ.
2. Compound Treatment & RNA Isolation: Co-treat the cells with Regaloside B (e.g., 400 μg/mL)

for a short duration (e.g., 1 hour). After treatment, extract total RNA from the cells.
3. Quantitative Real-Time PCR (qRT-PCR):

Synthesize cDNA from the extracted RNA.
Perform qRT-PCR using primers for genes of interest: CCL5, CXCL9, CXCL10, IL8, VCAM,
ICAM, and IDO.
Analyze data using the ΔΔCt method to determine the fold change in mRNA expression relative

to control groups.

Protocol 3: Osteogenic Differentiation Assay [1]

This protocol measures the functional outcome of enhanced bone formation.

1. Osteogenic Induction & Treatment: Culture hUCMSCs in osteogenic differentiation medium. To
mimic disease conditions, include TNF-α and IFN-γ in the medium. Treat cells with Regaloside B or

TGL for the duration of the differentiation process.
2. Alizarin Red Staining & Quantification:

After a typical differentiation period (e.g., 14-21 days), fix the cells.
Stain with Alizarin Red S, which binds to calcium deposits in the extracellular matrix.

To quantify, dissolve the bound dye with a solution like 10% cetylpyridinium chloride and
measure the absorbance at 562 nm.

Signaling Pathway Visualizations

The following diagrams illustrate the core signaling pathways and experimental workflows influenced by

Regaloside B, based on the gathered data.

Anti-inflammatory and Immunomodulatory Mechanism
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This diagram summarizes the primary molecular mechanisms by which Regaloside B exerts its anti-

inflammatory and immunomodulatory effects across different cell types.

TNF-α / IFN-γ

NF-κB Pathway
(p65 phosphorylation)

iNOS COX-2 Chemokines
(CXCL9, CXCL10, IL8, CCL5)

Adhesion Molecules
(VCAM-1, ICAM-1) IDO

Regaloside B

Inhibits

Click to download full resolution via product page

Regaloside B inhibits NF-κB signaling, reducing key inflammatory mediators.

Experimental Workflow for Osteogenic Differentiation

This flowchart outlines the key steps for evaluating the effect of Regaloside B on osteogenic differentiation

in hUCMSCs under inflammatory conditions.
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Culture hUCMSCs

Induce Inflammation
(TNF-α + IFN-γ)

Treat with Regaloside B
(in Osteogenic Medium)

Long-term Incubation
(14-21 days)

Analyze Differentiation
(Alizarin Red Staining,

qPCR for osteogenic genes)

Analyze Migration
(Wound Healing Assay)

Data Collection & Analysis

Click to download full resolution via product page

Workflow for evaluating osteogenic differentiation and cell migration with Regaloside B.

Research Applications and Future Directions

The data positions Regaloside B as a compelling candidate for further therapeutic development. Its dual role

in potently inhibiting inflammation while promoting osteogenesis is particularly valuable for conditions

like rheumatoid arthritis or osteoporosis where inflammation and bone loss are linked [1]. The ability to

suppress a broad spectrum of chemokines also suggests potential in other inflammatory and autoimmune

diseases.
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A critical step for translating these findings will be to conduct in vivo efficacy and pharmacokinetic studies to

validate the results observed in cell models and to determine optimal dosing parameters.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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